Cas no 6470-17-3 (5-amino-2-methoxybenzene-1-sulfonic acid)

5-Amino-2-methoxybenzene-1-sulfonic acid is a sulfonated aromatic compound featuring both amino and methoxy functional groups. Its structure makes it a versatile intermediate in organic synthesis, particularly for the production of dyes, pigments, and pharmaceuticals. The sulfonic acid group enhances solubility in aqueous media, while the amino and methoxy substituents provide reactive sites for further functionalization. This compound is valued for its stability and compatibility with a range of chemical transformations, including diazotization and coupling reactions. Its consistent purity and well-defined reactivity profile make it suitable for applications requiring precise molecular modifications in fine chemical and industrial processes.
5-amino-2-methoxybenzene-1-sulfonic acid structure
6470-17-3 structure
Product Name:5-amino-2-methoxybenzene-1-sulfonic acid
CAS No:6470-17-3
MF:C7H9NO4S
MW:203.215660810471
MDL:MFCD00035760
CID:46795
PubChem ID:80945
Update Time:2025-05-27

5-amino-2-methoxybenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • p-Anisidine-3-sulfonic Acid
    • 1-methoxy-4-amino-benzene-2-sulphonic acid
    • Para anisidine ortho sulphonic acid
    • 4-Methoxy Aniline-2-Sulfonic Acid
    • 5-amino-2-methoxybenzenesulphonic acid
    • 5-amino-2-methoxybenzene-1-sulfonic acid
    • p-Anisidine-2-sulfonic acid
    • 1-amino-4-methoxybenzene-3-sulphonic acid
    • 1-methoxy-4
    • 4-AMINOANISOLE-2-SULFONIC ACID
    • 4-aminoanisolesulfonic acid
    • 4-Anisidine-2-sulfonic acid
    • 4-anisidine-3-sulfonic acid
    • 4-METHOXYANILINE-3-SULFONIC ACID
    • 4-methoxyaniline-3-sulphonic acid
    • 4-METHOXYANLINE-2-SULFONICA
    • 5-amino-2-methoxybenzene sulfonic acid
    • 6-Methoxymetanilic acid
    • Metanilic acid,6-methoxy
    • P-ANISIDINE-3-SULPHONIC ACID
    • p-anisidine-5-sulfonic acid
    • penta anisidine-3-sulfonic acid
    • 3-Amino-6-methoxybenzenesulfonic Acid
    • 5-Amino-2-methoxybenzenesulfonic acid
    • Benzenesulfonic acid, 5-amino-2-methoxy-
    • Metanilic acid, 6-methoxy-
    • JXZGTFLJFKLVAX-UHFFFAOYSA-N
    • NSC7546
    • p-Anisidine-3-sulfonicAcid
    • p-Anisidine 2-Sulfonic Acid
    • Jsp0
    • C7H9NO4S
    • NS00035736
    • 6470-17-3
    • P7XY8YG2WB
    • 4-amino-1-methoxy-benzene-2-sulphonic acid
    • JXZGTFLJFKLVAX-UHFFFAOYSA-
    • AMY37407
    • SCHEMBL158166
    • 5-Amino-2-methoxybenzenesulfonic acid, 97%
    • 5-Amino-2-methoxybenzenesulfonic acid #
    • FT-0617623
    • AKOS015891023
    • BS-43813
    • InChI=1/C7H9NO4S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • W-104823
    • EN300-95363
    • EINECS 229-291-4
    • NSC 7546
    • NSC-7546
    • DTXSID1064376
    • SY052056
    • MFCD00035760
    • AC-12720
    • D88389
    • A1177
    • DB-054715
    • MDL: MFCD00035760
    • Inchi: 1S/C7H9NO4S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
    • InChI Key: JXZGTFLJFKLVAX-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1OC)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 203.02500
  • Monoisotopic Mass: 203.025228
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 98

Experimental Properties

  • Density: 1.467
  • Melting Point: 314-318 °C (lit.)
  • PSA: 98.00000
  • LogP: 2.18610

5-amino-2-methoxybenzene-1-sulfonic acid Security Information

5-amino-2-methoxybenzene-1-sulfonic acid Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-amino-2-methoxybenzene-1-sulfonic acid Pricemore >>

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